Cas no 290835-51-7 (5-(4-chlorophenyl)methyl-1,3-thiazol-2-amine)

• Product Name: 5-(4-chlorophenyl)methyl-1,3-thiazol-2-amine
• CAS No: 290835-51-7
• MF: C₁₀H₉ClN₂S
• MW: 224.709859609604
• MDL: MFCD00696928
• CID: 1067125
• PubChem ID: 701041
• Update Time: 2025-10-31

5-(4-chlorophenyl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-benzyl)-thiazol-2-ylamine
• 2-amino-5-(4-chlorobenzyl)-1,3-thiazole
• 5-(4-chlorobenzyl)-1,3-thiazol-2-amine
• 5-(4-Chlorobenzyl)thiazol-2-amine
• 5-[(4-chlorophenyl)methyl]-1,3-thiazole-2-ylamine
• AC1LDTCS
• AC1Q52V0
• Oprea1_092481
• Oprea1_604181
• 5-(4-chlorophenyl)methyl-1,3-thiazol-2-amine
• G45851
• MFCD00696928
• DTXSID70351475
• 2-Thiazolamine, 5-[(4-chlorophenyl)methyl]-
• Z57243953
• 5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-amine
• 5-(4-Chloro-benzyl)thiazol-2-ylamine
• WAY-313360
• SCHEMBL231214
• CHEMBL1945506
• F0202-0002
• STK952358
• DB-292762
• AKOS000134296
• EN300-11993
• 290835-51-7

• MDL： MFCD00696928
• Inchi： 1S/C10H9ClN2S/c11-8-3-1-7(2-4-8)5-9-6-13-10(12)14-9/h1-4,6H,5H2,(H2,12,13)
• InChI Key： KMPMCIAXAISHFL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1=CN=C(N)S1

Computed Properties

• Exact Mass: 224.01767
• Monoisotopic Mass: 224.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 378.9±22.0 °C at 760 mmHg
• Flash Point: 183.0±22.3 °C
• PSA: 38.91
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(4-chlorophenyl)methyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 5-(4-chlorophenyl)methyl-1,3-thiazol-2-amine

Introduction to 5-(4-chlorophenyl)methyl-1,3-thiazol-2-amine (CAS No. 290835-51-7)

5-(4-chlorophenyl)methyl-1,3-thiazol-2-amine is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. With a CAS number of 290835-51-7, this compound belongs to the thiazole class, which is well-documented for its role in various pharmacological applications. Thiazole derivatives are particularly recognized for their involvement in antimicrobial, antiviral, and anti-inflammatory therapies, making this compound a subject of intense study in medicinal chemistry.

The molecular structure of 5-(4-chlorophenyl)methyl-1,3-thiazol-2-amine features a thiazole ring substituted with a 4-chlorophenyl group and a methylamine side chain. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug development. The presence of the chloro substituent on the aromatic ring may enhance the compound's lipophilicity and binding affinity, factors that are often optimized in drug design.

In recent years, there has been a surge in research focused on developing novel thiazole-based compounds due to their versatility and efficacy. Studies have demonstrated that thiazole derivatives can modulate various cellular pathways, including those involved in cancer progression, neurodegenerative diseases, and infectious disorders. The specific arrangement of atoms in 5-(4-chlorophenyl)methyl-1,3-thiazol-2-amine positions it as a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. Researchers have leveraged thiazole structures to develop molecules with improved pharmacokinetic profiles and reduced toxicity. The 5-(4-chlorophenyl)methyl moiety may contribute to enhanced solubility and metabolic stability, while the thiazol-2-amine core provides a rich framework for chemical modification. These attributes make it an attractive candidate for synthesizing next-generation therapeutics.

Current research initiatives are exploring the pharmacological properties of 5-(4-chlorophenyl)methyl-1,3-thiazol-2-amine through both computational modeling and experimental validation. Computational studies have suggested that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are overexpressed in tumor cells. Additionally, preliminary assays indicate that it could possess immunomodulatory capabilities, potentially making it useful in treating autoimmune conditions.

The synthesis of 5-(4-chlorophenyl)methyl-1,3-thiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These techniques not only streamline the synthetic process but also allow for the introduction of additional functional groups to tailor the compound's biological activity.

From a medicinal chemistry perspective, the structural features of 5-(4-chlorophenyl)methyl-1,3-thiazol-2-amine offer several advantages for drug development. The combination of a heterocyclic core with aromatic and aliphatic components creates a balance between polarizability and lipophilicity, which is often crucial for membrane permeability and target binding. Furthermore, the presence of an amine group provides a site for hydrogen bonding interactions with biological targets, enhancing affinity.

In clinical settings, compounds with similar structures have shown promise in treating various diseases by interacting with specific molecular targets. For instance, thiazole derivatives have been investigated for their role in modulating pain signaling pathways and reducing inflammation. While further research is needed to fully elucidate the therapeutic potential of 5-(4-chlorophenyl)methyl-1,3-thiazol-2-amine, its structural similarities to known bioactive molecules suggest that it may exhibit comparable or even superior properties.

The future direction of research on this compound will likely involve large-scale synthesis followed by comprehensive biological evaluation. High-throughput screening (HTS) techniques will be instrumental in identifying specific targets and assessing potency. Additionally, structure-activity relationship (SAR) studies will help refine the molecular framework to optimize pharmacological outcomes.

Environmental considerations also play a role in evaluating new chemical entities like 5-(4-chlorophenyl)methyl-1,3-thiazol-2-amine. Sustainable synthetic routes that minimize waste and hazardous byproducts are increasingly important in modern drug discovery. Innovations such as green chemistry principles may be applied to ensure that the production process aligns with ecological standards while maintaining efficiency.

In conclusion,5-(4-chlorophenyl)methyl-1,3-thiazol-2-amineseems poised to make significant contributions to pharmaceutical science due to its versatile structure and potential biological activities. Ongoing research efforts aim to unlock its full therapeutic potential through rigorous investigation and innovation across multiple disciplines—from organic synthesis to clinical applications.